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Compound of Interest

Compound Name: 4-Dibenzofuransulfonic acid

Cat. No.: B15208226 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Dibenzofuransulfonic acid is an aromatic sulfonic acid that holds potential as a solid,

recoverable Brønsted acid catalyst for a variety of organic transformations. Its dibenzofuran

core provides a rigid and thermally stable backbone, suggesting potential for high stability and

recyclability in catalytic applications. While specific literature on 4-dibenzofuransulfonic acid
is limited, its utility can be inferred from the well-established catalytic activity of other

arylsulfonic acids, such as p-toluenesulfonic acid (PTSA) and benzenesulfonic acid. These

notes provide an overview of its potential applications, supported by generalized experimental

protocols and illustrative data.

Synthesis of 4-Dibenzofuransulfonic Acid
The most probable synthetic route to 4-dibenzofuransulfonic acid is through the direct

sulfonation of dibenzofuran.

Experimental Protocol: Synthesis of 4-
Dibenzofuransulfonic Acid

Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser with a gas outlet to a trap, add dibenzofuran (1

equivalent).
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Reagent Addition: Cool the flask in an ice bath. Slowly add concentrated sulfuric acid (98%)

or oleum (e.g., 20% SO₃) (2-3 equivalents) dropwise with vigorous stirring.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and then heat to 80-100 °C. Monitor the reaction progress by TLC.

Work-up: Upon completion, pour the reaction mixture carefully onto crushed ice. The 4-
dibenzofuransulfonic acid will precipitate as a solid.

Purification: Collect the solid by vacuum filtration and wash with cold water. Recrystallize

from a suitable solvent (e.g., water or acetic acid) to obtain the purified product.
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Available at: [https://www.benchchem.com/product/b15208226#use-of-4-
dibenzofuransulfonic-acid-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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